4-Chlorophenyl(4-chlorophenyl)acetate

• Molecular Formula: C14H10Cl2O2
• Molecular Weight: 281.1 g/mol
• IUPAC Name: (4-chlorophenyl) 2-(4-chlorophenyl)acetate
• InChI: InChI=1S/C14H10Cl2O2/c15-11-3-1-10(2-4-11)9-14(17)18-13-7-5-12(16)6-8-13/h1-8H,9H2
• InChI Key: NTJKTOWZWRHAKB-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1CC(=O)OC2=CC=C(C=C2)Cl)Cl

Description

Such compounds are typically ester derivatives of acetic acid, modified with aromatic chlorinated substituents to enhance biological activity or physicochemical stability.

Comparison with Similar Compounds

Methyl 4-Chlorophenylacetate (CAS: 52449-43-1)

• Molecular Formula : C₉H₉ClO₂
• Key Properties :
  • Used as an intermediate in pharmaceuticals and agrochemicals .
  • Exhibits lower volatility compared to ethyl esters due to shorter alkyl chains.
• Applications : Found in syntheses of glycopyrronium bromide, a muscarinic antagonist .

Ethyl 4-Chlorophenylacetate (CAS: 14062-24-9)

• Molecular Formula : C₁₀H₁₁ClO₂
• Key Properties: Higher lipophilicity than methyl analogs, enhancing membrane permeability . Synthesized via esterification of 4-chlorophenylacetic acid with ethanol .
• Biological Activity : Demonstrated in β-cyclodextrin complexes for controlled drug release, though ethyl esters may show reduced activity compared to free acids .

Ethyl 2-[5-(4-Chlorophenyl)-2-methyl-1H-Imidazole-4-yl] Acetate

• Molecular Formula : C₁₄H₁₅ClN₂O₂
• Key Properties: Exhibits potent inhibition of sirtuin isoforms (Sirt1, Sirt2, Sirt6) in non-small cell lung cancer (NSCLC) cells . Superior docking scores (Glide score: -8.2) and stability in molecular dynamics simulations compared to non-chlorinated imidazole derivatives . IC₅₀ values: 12.3 µM (A549 cells) and 14.7 µM (NCI-H460 cells) .

Isopropyl 2-Bromo-2-(4-chlorophenyl)acetate

• Molecular Formula : C₁₁H₁₂BrClO₂
• Key Properties: Bromine substitution introduces steric and electronic effects, altering reactivity in nucleophilic substitutions .

Ethyl {[3-(4-Chlorophenyl)-4-oxo-4H-chromen-7-yl]oxy}acetate

• Molecular Formula : C₁₉H₁₅ClO₅
• Key Properties :
  • Chromen-4-one core enhances π-π stacking interactions, relevant in DNA intercalation or enzyme inhibition .
  • Studied for anti-inflammatory and anticancer applications, though specific activity data are pending .

Comparative Analysis Table

Compound Name	Molecular Formula	Key Features	Biological Activity/Applications	Reference ID
Methyl 4-Chlorophenylacetate	C₉H₉ClO₂	Short alkyl chain; low volatility	Pharmaceutical intermediate
Ethyl 4-Chlorophenylacetate	C₁₀H₁₁ClO₂	High lipophilicity; β-cyclodextrin complexes	Drug delivery systems
Ethyl Imidazole-Chlorophenyl Acetate	C₁₄H₁₅ClN₂O₂	Sirtuin inhibition; NSCLC cell line activity	Anticancer therapeutics
Isopropyl Bromo-Chlorophenyl Acetate	C₁₁H₁₂BrClO₂	Bromine substitution; liquid form	Pesticide intermediate
Ethyl Chromenyl-Chlorophenyl Acetate	C₁₉H₁₅ClO₅	Chromen-4-one core; π-π interactions	Potential anti-inflammatory agent